Cas no 37706-08-4 (Propanedioic acid,2-(diethylamino)-, 1,3-diethyl ester)

• Product Name: Propanedioic acid,2-(diethylamino)-, 1,3-diethyl ester
• CAS No: 37706-08-4
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• CID: 320819
• PubChem ID: 292519
• Update Time: 2025-04-19

Propanedioic acid,2-(diethylamino)-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-(diethylamino)-, 1,3-diethyl ester
• diethyl 2-(diethylamino)propanedioate
• AC1L6I69
• AC1Q324O
• AC1Q63Z1
• AR-1I5003
• CTK4H8670
• Diaethylamino-malonsaeure-aethylester
• Diaethylamino-malonsaeure-diaethylester
• diethyl (diethylamino)propanedioate
• diethyl N,N-diethylaminomalonate
• diethylamino-malonic acid diethyl ester
• Diethylamino-malonsaeure-diethylester
• NSC158337
• KPXMMPKVFUVJMD-UHFFFAOYSA-N
• NSC-158337
• DIETHYL 2-(DIETHYLAMINO)-MALONATE
• 37706-08-4
• SCHEMBL10782325
• AKOS024333792
• DTXSID50303437

• Inchi： 1S/C11H21NO4/c1-5-12(6-2)9(10(13)15-7-3)11(14)16-8-4/h9H,5-8H2,1-4H3
• InChI Key： KPXMMPKVFUVJMD-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)N(CC)CC)=O

Computed Properties

• Exact Mass: 231.14713
• Monoisotopic Mass: 231.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.029
• Boiling Point: 279.1°Cat760mmHg
• Flash Point: 122.6°C
• Refractive Index: 1.448
• PSA: 55.84